Cas no 21452-90-4 (2-Benzofurancarboxylicacid, 5,6-dihydroxy-3-methyl-)

• Product Name: 2-Benzofurancarboxylicacid, 5,6-dihydroxy-3-methyl-
• CAS No: 21452-90-4
• MF: C₁₀H₈O₅
• MW: 208.167523384094
• CID: 249761
• PubChem ID: 45093111
• Update Time: 2025-04-19

2-Benzofurancarboxylicacid, 5,6-dihydroxy-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Benzofurancarboxylicacid, 5,6-dihydroxy-3-methyl-
• 2-Benzofurancarboxylicacid,5,6-dihydroxy-3-methyl-(8CI)
• 3-methyl-DHFCA
• DTXSID50667142
• 21452-90-4
• BDBM50420396
• 5,6-dihydroxy-3-methyl-2-benzofuran carboxylic acid
• SCHEMBL14703003
• CHEMBL2089226
• 5,6-Dihydroxy-3-methylbenzofuran-2-carboxylic acid
• 5,6-Dihydroxy-3-methyl-1-benzofuran-2-carboxylic acid

• Inchi： 1S/C10H8O5/c1-4-5-2-6(11)7(12)3-8(5)15-9(4)10(13)14/h2-3,11-12H,1H3,(H,13,14)
• InChI Key： CPHQVYHVVKBTJH-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=C(C)C2C=C(C(=CC1=2)O)O

Computed Properties

• Exact Mass: 208.03714
• Monoisotopic Mass: 208.037
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.9A^2
• XLogP3: 1.8

Experimental Properties

• PSA: 90.9